Cas no 1807014-59-0 (4-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylic acid)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylic acid
• CAS No: 1807014-59-0
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4804106
• Update Time: 2025-10-15

4-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylic acid

• Inchi： 1S/C8H5ClF2INO2/c9-1-3-4(8(14)15)2-13-7(12)5(3)6(10)11/h2,6H,1H2,(H,14,15)
• InChI Key： SWYRAROXHUHGKI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(CCl)C(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylic acid

Comprehensive Overview of 4-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylic acid (CAS No. 1807014-59-0)

4-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylic acid (CAS No. 1807014-59-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique substitution pattern, including chloromethyl, difluoromethyl, and iodo functional groups. These moieties contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of small-molecule inhibitors and bioconjugates.

The structural complexity of 4-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylic acid makes it a valuable intermediate in organic synthesis. Its carboxylic acid group allows for further functionalization, enabling the creation of amides, esters, and other derivatives. This versatility aligns with current trends in green chemistry and sustainable synthesis, as scientists seek efficient methods to minimize waste and reduce environmental impact. The compound's difluoromethyl group is especially noteworthy, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability in drug design.

In recent years, the demand for halogenated pyridines like this compound has surged due to their utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs. Additionally, the iodo substituent in this molecule serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property is particularly relevant in the context of click chemistry, where rapid and selective bond formation is essential.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality. PROTACs leverage bifunctional molecules to degrade target proteins, and the structural features of 4-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylic acid could be harnessed to design such degraders. This application ties into the broader drug discovery trend of targeting "undruggable" proteins, a hot topic in oncology and neurodegenerative disease research.

From a commercial perspective, the compound's CAS No. 1807014-59-0 is often searched in conjunction with terms like high-purity intermediates, custom synthesis, and scalable production. These keywords reflect the growing need for reliable suppliers who can provide gram-to-kilogram quantities with stringent quality control. The rise of contract research organizations (CROs) and virtual drug development models has further amplified this demand, as companies outsource synthetic challenges to specialized partners.

Analytical characterization of 4-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in preclinical development. The compound's stability under various conditions (e.g., temperature, pH) is also a frequent subject of inquiry, as it impacts storage and handling protocols.

In summary, 4-(Chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylic acid (CAS No. 1807014-59-0) represents a multifaceted tool for modern chemical research. Its applications span from medicinal chemistry to materials science, driven by its unique structural attributes and reactivity profile. As the scientific community continues to explore novel synthetic strategies and therapeutic paradigms, this compound is poised to remain a key player in innovation pipelines worldwide.